Cas no 72115-36-7 (Benzoic acid,2-[(4,5-dihydro-2-oxazolyl)amino]-)

• Product Name: Benzoic acid,2-[(4,5-dihydro-2-oxazolyl)amino]-
• CAS No: 72115-36-7
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 548990
• PubChem ID: 21856603
• Update Time: 2025-04-19

Benzoic acid,2-[(4,5-dihydro-2-oxazolyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(4,5-dihydro-2-oxazolyl)amino]-
• Benzoic acid, 2-[(4,5-dihydro-2-oxazolyl)amino]- (9CI)
• 72115-36-7
• 2-((4,5-Dihydrooxazol-2-yl)amino)benzoic acid

• Inchi： 1S/C10H10N2O3/c13-9(14)7-3-1-2-4-8(7)12-10-11-5-6-15-10/h1-4H,5-6H2,(H,11,12)(H,13,14)
• InChI Key： XGYPRAFTYBLGHQ-UHFFFAOYSA-N
• SMILES： O1C(=NCC1)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 206.0692
• Monoisotopic Mass: 206.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.9A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 70.92